Cas no 883555-08-6 (Benzoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, methyl ester)

• Product name: Benzoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, methyl ester
• CAS No: 883555-08-6
• MF: C₁₄H₁₉NO₅
• MW: 281.30436
• CID: 721164
• PubChem ID: 45074600

Benzoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, methyl ester
• methyl 2-methoxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate
• tert-butyl 4-(methoxycarbonyl)-3 methoxyphenylcarbamate
• TERT-BUTYL 4-(METHOXYCARBONYL)-3-METHOXYPHENYLCARBAMATE
• AmbkkkkK120
• Methyl 4-((tert-butoxycarbonyl)amino)-2-methoxybenzoate
• methyl 4-{[(tert-butoxy)carbonyl]amino}-2-methoxybenzoate
• Benzoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-,methyl ester
• Methyl4-((tert-butoxycarbonyl)amino)-2-methoxybenzoate
• FT-0760192
• 883555-08-6
• METHYL 4-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHOXYBENZOATE
• methyl 4-(tert-butoxycarbonylamino)-2-methoxybenzoate
• DTXSID80662948
• DB-077266
• tert-butyl 4-(methoxycarbonyl)-3methoxyphenylcarbamate

• Inchi： InChI=1S/C14H19NO5/c1-14(2,3)20-13(17)15-9-6-7-10(12(16)19-5)11(8-9)18-4/h6-8H,1-5H3,(H,15,17)
• InChI Key： VJJUWMAJRNOUSD-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=CC(OC)=C(C(OC)=O)C=C1)=O)C

Computed Properties

• Exact Mass: 281.12600
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 4
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86000
• LogP: 2.90180